Cas no 129541-42-0 (5-bromo-4-chloro-3-indolyl caprylate)

• Product Name: 5-bromo-4-chloro-3-indolyl caprylate
• CAS No: 129541-42-0
• MF: C₁₆H₁₉BrClNO₂
• MW: 372.684562921524
• MDL: MFCD00083263
• CID: 138875
• PubChem ID: 24892131
• Update Time: 2025-04-19

5-bromo-4-chloro-3-indolyl caprylate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-3-indolyl caprylate
• 5-Bromo-4-chloro-3-indolyl octanoate
• (5-bromo-4-chloro-1H-indol-3-yl) octanoate
• Octanoic acid,5-bromo-4-chloro-1H-indol-3-yl ester
• X-CAPRYLATE
• 5-broMo-4-chloro-3-indolyl-octyl
• 5-BROMO-4-CHLOROINDOXYLCAPRYLATE
• 5-BROMO-4-CHLORO-3-INDOXYL CAPRYLATE
• 5-BROMO-4-CHLORO-3-INDOXYL OCTANOATE
• 5-BROMO-4-CHLORO-3-INDOXYL CAPRYLATE 99%
• Octanoic acid 5-bromo-4-chloro-1H-indol-3-yl ester
• 5-bromo-4-chloroindoxyl caprylate
• AS-68734
• Octanoic acid, 5-bromo-4-chloro-1H-indol-3-yl ester
• FD10129
• CHEBI:75498
• 5-bromo-4-chloroindoxyl octanoate
• SCHEMBL1122026
• 129541-42-0
• 5-bromo-4-chloro-1H-indol-3-yl octanoate
• A888845
• FT-0660581
• DTXSID10394649
• AKOS015914462
• MFCD00083263
• Q27145352
• AC-37048
• B-7100
• 5-Bromo-4-chloro-3-indolyl octanoate, >=98%
• AMY41446

• MDL： MFCD00083263
• Inchi： 1S/C16H19BrClNO2/c1-2-3-4-5-6-7-14(20)21-13-10-19-12-9-8-11(17)16(18)15(12)13/h8-10,19H,2-7H2,1H3
• InChI Key： QTWMXGHFXBQNEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(=CN2)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 371.02900
• Monoisotopic Mass: 371.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 6.1

Experimental Properties

• Color/Form: White to off white crystals
• Density: 1.397
• Melting Point: 55-59 °C
• Boiling Point: 482.6°Cat760mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.592
• PSA: 42.09000
• LogP: 5.84970

5-bromo-4-chloro-3-indolyl caprylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles
• Other Chemical additives Functional Additives